Cas no 1806846-08-1 (2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-methanol)

• Product Name: 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-methanol
• CAS No: 1806846-08-1
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4880512
• Update Time: 2025-10-24

2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-methanol

• Inchi： 1S/C9H7ClF2N2O/c10-1-7-8(9(11)12)6(2-13)5(4-15)3-14-7/h3,9,15H,1,4H2
• InChI Key： QNFBXPUCMYKTIR-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C#N)C(CO)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 0.7
• Topological Polar Surface Area: 56.9

Additional information on 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-methanol

Comprehensive Overview of 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-methanol (CAS No. 1806846-08-1)

The compound 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-methanol (CAS No. 1806846-08-1) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with chloromethyl, cyano, and difluoromethyl groups, makes it a valuable building block for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing next-generation therapeutics and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives like 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-methanol has surged, driven by the growing emphasis on precision medicine and sustainable agriculture. The incorporation of fluorine atoms into organic molecules often enhances their metabolic stability and bioavailability, a property that pharmaceutical companies are keen to exploit. Similarly, agrochemical manufacturers value the difluoromethyl moiety for its ability to improve pesticide efficacy while reducing environmental impact.

The synthesis and characterization of CAS No. 1806846-08-1 involve sophisticated organic chemistry techniques. Modern analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC purification are essential for ensuring the compound's purity and structural integrity. These quality control measures are critical, as even minor impurities can significantly affect the performance of downstream products derived from this intermediate.

From a commercial perspective, 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-methanol represents an important niche in the fine chemicals market. Suppliers and distributors frequently field inquiries about its availability, pricing, and technical specifications. The compound's storage conditions and shelf life are also common topics of discussion among procurement specialists, highlighting the need for proper handling to maintain its chemical stability.

Innovative applications for this compound continue to emerge as research progresses. Some studies suggest potential uses in material science, particularly in the development of advanced organic electronic materials. The pyridine scaffold's electron-deficient nature, combined with the cyano and difluoromethyl substituents, may contribute to interesting optoelectronic properties worth exploring further.

Environmental and safety considerations surrounding CAS No. 1806846-08-1 follow standard chemical industry protocols. While not classified as hazardous under normal handling conditions, proper laboratory safety measures should always be observed when working with this compound. Researchers often search for information about its biodegradability and ecotoxicological profile, reflecting the chemical industry's growing commitment to green chemistry principles.

The intellectual property landscape related to 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-5-methanol is another area of interest. Patent searches reveal numerous applications incorporating this structural motif, particularly in heterocyclic chemistry and medicinal chemistry domains. Companies investing in research involving this compound should conduct thorough freedom-to-operate analyses to navigate the complex patent environment effectively.

Looking ahead, the future of CAS No. 1806846-08-1 appears promising. As synthetic methodologies advance and computational chemistry tools improve, researchers can explore more efficient routes to produce this compound and its derivatives. The integration of machine learning in chemical synthesis planning may further optimize its production processes, reducing costs and environmental impact while maintaining high quality standards.